Cas no 900515-37-9 (5-(Furan-3-yl)furan-2-carbaldehyde)

• Product Name: 5-(Furan-3-yl)furan-2-carbaldehyde
• CAS No: 900515-37-9
• MF: C₉H₆O₃
• MW: 162.142142772675
• CID: 5708330
• PubChem ID: 11491979
• Update Time: 2025-05-19

5-(Furan-3-yl)furan-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-745821
• AKOS026737243
• 900515-37-9
• 5-(furan-3-yl)furan-2-carbaldehyde
• 5-(Furan-3-yl)furan-2-carbaldehyde

• Inchi： 1S/C9H6O3/c10-5-8-1-2-9(12-8)7-3-4-11-6-7/h1-6H
• InChI Key： VHMCPDDOAFXVSQ-UHFFFAOYSA-N
• SMILES： O1C(C=O)=CC=C1C1=COC=C1

Computed Properties

• Exact Mass: 162.031694049g/mol
• Monoisotopic Mass: 162.031694049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 43.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on 5-(Furan-3-yl)furan-2-carbaldehyde

Comprehensive Overview of 5-(Furan-3-yl)furan-2-carbaldehyde (CAS No. 900515-37-9): Properties, Applications, and Industry Insights

5-(Furan-3-yl)furan-2-carbaldehyde (CAS No. 900515-37-9) is a specialized organic compound belonging to the furan-carbaldehyde family. This compound has garnered significant attention in recent years due to its unique heterocyclic structure, which combines two furan rings with an aldehyde functional group. Researchers and industry professionals are increasingly exploring its potential in pharmaceutical intermediates, flavor and fragrance chemistry, and material science applications.

The molecular structure of 5-(Furan-3-yl)furan-2-carbaldehyde features a bis-furan core with a formyl group at the 2-position, making it a valuable building block for organic synthesis. Its CAS number 900515-37-9 serves as a unique identifier in chemical databases, facilitating precise tracking in research papers and patent filings. Recent studies highlight its role in developing bioactive molecules, particularly in the design of antimicrobial agents and enzyme inhibitors.

In the context of green chemistry trends, 5-(Furan-3-yl)furan-2-carbaldehyde has emerged as a subject of interest due to its potential derivation from biomass resources. The furan rings in its structure can be sourced from renewable feedstocks, aligning with the global push toward sustainable chemical production. This aspect has led to increased searches for "furan-based aldehydes renewable synthesis" and "CAS 900515-37-9 sustainability applications" across scientific platforms.

The compound's physicochemical properties include moderate solubility in polar organic solvents and characteristic UV absorption spectra, making it detectable via HPLC analysis. These traits are frequently queried in technical forums with terms like "900515-37-9 solubility data" and "5-(Furan-3-yl)furan-2-carbaldehyde HPLC method." Analytical studies emphasize its stability under inert atmospheres but note sensitivity to oxidative conditions, requiring proper storage in amber glass containers.

From a commercial perspective, 5-(Furan-3-yl)furan-2-carbaldehyde serves as a precursor for high-value derivatives used in electronic materials and specialty coatings. Patent literature reveals its incorporation into conductive polymers and OLED materials, driving search trends for "furan-carbaldehyde electronic applications." Manufacturers often optimize synthesis routes to improve yield efficiency, with recent focus on catalytic methods to reduce byproducts.

Safety evaluations of CAS 900515-37-9 indicate standard laboratory handling protocols apply, though comprehensive toxicological data remains an active research area. Regulatory databases show no restrictions under major chemical control frameworks, but users frequently search for "5-(Furan-3-yl)furan-2-carbaldehyde safety sheet" to ensure compliance with workplace guidelines. The compound's environmental fate is currently studied through biodegradation assays to address ecological concerns.

Innovative applications continue to emerge, particularly in asymmetric catalysis where the aldehyde group enables chiral inductions. Academic interest spikes around queries like "furan-carbaldehyde chiral auxiliaries" and "900515-37-9 in C-C bond formation." The compound's structure-activity relationships are also investigated for agrochemical formulations, though this remains a niche application compared to its pharmaceutical potential.

Market analysts note growing demand for 5-(Furan-3-yl)furan-2-carbaldehyde in Asia-Pacific research hubs, reflected in search volumes for "CAS 900515-37-9 suppliers China." Quality benchmarks typically require ≥95% purity verified by GC-MS, with pricing influenced by scale-up feasibility. The compound exemplifies the broader trend toward functionalized heterocycles in modern chemical innovation.